8-(azepan-1-yl)-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(azepan-1-yl)-7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C23H31N5O5/c1-25-20-19(21(30)26(2)23(25)31)28(22(24-20)27-12-6-4-5-7-13-27)14-16(29)15-33-18-10-8-17(32-3)9-11-18/h8-11,16,29H,4-7,12-15H2,1-3H3
• InChI Key: COQYIUCMMOAVPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCCCCC3)CC(COC4=CC=C(C=C4)OC)O
• Molecular Formula: C23H31N5O5
• Molecular Weight: 457.5 g/mol

Description

8-(azepan-1-yl)-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H31N5O5 and its molecular weight is 457.531. The purity is usually 95%.
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Scientific Research Applications

Analgesic Activity

Research into 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with terminal carboxylic, ester, or amide moieties has indicated significant analgesic activity. These compounds were evaluated in vivo and found to possess strong analgesic and anti-inflammatory effects, surpassing reference drugs in some tests. This suggests their potential as new analgesic and anti-inflammatory agents (Zygmunt et al., 2015).

Antitumor and Vascular Relaxing Effects

Studies on purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines have explored their antitumor activity and vascular relaxing effects. Some compounds displayed activity against leukemia and were examined for their vascular relaxing properties, although they did not show potent activity in this area (Ueda et al., 1987).

Cardiovascular Activity

The synthesis and testing of 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3- piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones revealed strong prophylactic antiarrhythmic activity and hypotensive activity in certain derivatives, indicating their potential in cardiovascular research (Chłoń-Rzepa et al., 2004).

Serotonin Receptor Affinity

A study on 8-aminoalkyl derivatives of purine-2,6-dione with arylalkyl, allyl, or propynyl substituents in position 7 evaluated their affinity for 5-HT1A, 5-HT2A, and 5-HT7 receptors. Some compounds demonstrated antidepressant-like and anxiolytic-like activities, suggesting a basis for designing new 5-HT ligands with potential psychotropic activity (Chłoń-Rzepa et al., 2013).

Molecular Structure and Interaction Analysis

Detailed quantitative analysis of different intermolecular interactions in related purine derivatives, focusing on their electrostatic energy contribution and stacking motifs, has provided insights into the anisotropic distribution of interaction energies. This research could inform the design of new materials based on this class of molecules (Shukla et al., 2020).